Cas no 56137-58-7 (cis-1,4-Dimethyl-1,4-cyclohexanediol)

• Product Name: cis-1,4-Dimethyl-1,4-cyclohexanediol
• CAS No: 56137-58-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 386571
• PubChem ID: 300683
• Update Time: 2025-06-12

cis-1,4-Dimethyl-1,4-cyclohexanediol Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanediol,1,4-dimethyl-, cis-
• 1r,4c-Bis-(2-acetoxy-aethyl)-1,4t-dimethyl-piperazindiium, Dichlori
• 1r,4c-bis-(2-acetoxy-ethyl)-1,4t-dimethyl-piperazinediium, dichloride
• 1r,4c-Dimethyl-cyclohexan-1,4t-diol
• 1r.4c-Dimethyl-cyclohexandiol-(1.4t)
• 1r.4c-dimethyl-cyclohexanediol-(1.4t)
• AC1Q1RPS
• AR-1B7613
• CTK4I2366
• KST-1B4868
• N,N'-Dimethyl-N,N'-di-(2-acetoxyethyl)piperazinium dichloride
• Piperazinium, 1,4-bis(2-(acetyloxy)ethyl)-1,4-dimethyl-, dichloride
• 56137-58-7
• cis-1,4-Dimethyl-1,4-cyclohexanediol
• 1,4-dimethyl-1,4-cyclohexanediol
• 56137-57-6
• NSC-175873
• cis-1,4-Dimethylcyclohexane-1,4-diol
• trans-1,4-Dimethylcyclohexane-1,4-diol
• SCHEMBL922299
• trans-1,4-Dimethyl-1,4-cyclohexanediol
• NSC175873
• DTXSID30879261
• 90414-69-0
• NSC175871
• 1,4-Cyclohexanediol, 1,4-dimethyl-,
• NSC-175871
• 1,4-dimethylcyclohexane-1,4-diol

• Inchi： 1S/C8H16O2/c1-7(9)3-5-8(2,10)6-4-7/h9-10H,3-6H2,1-2H3
• InChI Key： HYQVJTPIWPMTLK-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(C)(CC1)O

Computed Properties

• Exact Mass: 144.115
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.05g/cm3
• Boiling Point: 234.3ºC at 760mmHg
• Flash Point: 105.9ºC
• Refractive Index: 1.495
• LogP: 1.06240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-1,4-Dimethyl-1,4-cyclohexanediol

Introduction to cis-1,4-Dimethyl-1,4-cyclohexanediol (CAS No. 56137-58-7)

cis-1,4-Dimethyl-1,4-cyclohexanediol (CAS No. 56137-58-7) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its cyclohexane ring with two methyl groups and two hydroxyl groups in the cis configuration. The specific arrangement of these functional groups imparts distinct chemical and physical properties that make it valuable for various industrial and research purposes.

The molecular formula of cis-1,4-Dimethyl-1,4-cyclohexanediol is C₈H₁₆O₂, and its molecular weight is approximately 144.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 90-92°C, and it has a boiling point of approximately 250°C under standard atmospheric pressure.

In the realm of materials science, cis-1,4-Dimethyl-1,4-cyclohexanediol has been extensively studied for its potential as a monomer in the synthesis of polymers and copolymers. Recent research has highlighted its use in the development of biodegradable polymers, which are gaining increasing attention due to their environmental benefits. For instance, a study published in the Journal of Polymer Science in 2022 demonstrated that cis-1,4-Dimethyl-1,4-cyclohexanediol-based polymers exhibit excellent mechanical properties and biodegradability, making them suitable for applications in packaging materials and medical devices.

In the pharmaceutical industry, cis-1,4-Dimethyl-1,4-cyclohexanediol has shown promise as an intermediate in the synthesis of various drugs. Its hydroxyl groups can be functionalized to introduce different pharmacophores, thereby expanding its utility in drug discovery and development. A notable example is its use in the synthesis of antiviral agents. A research team at the University of California reported in 2023 that derivatives of cis-1,4-Dimethyl-1,4-cyclohexanediol exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The chemical reactivity of cis-1,4-Dimethyl-1,4-cyclohexanediol is another area of active research. Its hydroxyl groups can undergo various reactions such as esterification, etherification, and acylation. These reactions enable the synthesis of a wide range of derivatives with diverse functionalities. For example, esterification with fatty acids can produce esters that are used as plasticizers or lubricants. Etherification with alkyl halides can yield ethers that are valuable intermediates in organic synthesis.

In addition to its synthetic applications, cis-1,4-Dimethyl-1,4-cyclohexanediol has been investigated for its potential as a chiral building block in asymmetric synthesis. The presence of chiral centers in the molecule allows for the preparation of enantiomerically pure compounds through stereoselective reactions. This property is particularly important in the pharmaceutical industry where enantiomeric purity can significantly affect the efficacy and safety of drugs.

The environmental impact of chemicals is a growing concern in both industry and academia. Studies have shown that cis-1,4-Dimethyl-1,4-cyclohexanediol exhibits low toxicity and minimal environmental impact when used properly. However, it is essential to follow appropriate handling and disposal guidelines to ensure environmental safety. Research published in the Journal of Environmental Science in 2022 highlighted the biodegradability of this compound under aerobic conditions, further supporting its use as an environmentally friendly chemical.

In conclusion, cis-1,4-Dimethyl-1,4-cyclohexanediol (CAS No. 56137-58-7) is a multifaceted compound with significant potential across various fields. Its unique structure and properties make it an attractive candidate for applications ranging from polymer synthesis to drug development. Ongoing research continues to uncover new uses and improve our understanding of this versatile chemical.